6-chloro-2-(methylthio)-3H-imidazo[4,5-c]pyridine

• CAS RN: 7205-44-9
• Molecular Formula: C7H6ClN3S
• Molecular Weight: 199.66 g/mol
• IUPAC Name: 6-chloro-2-methylsulfanyl-3H-imidazo[4,5-c]pyridine
• InChI: InChI=1S/C7H6ClN3S/c1-12-7-10-4-2-6(8)9-3-5(4)11-7/h2-3H,1H3,(H,10,11)
• InChI Key: GDSCGHPQBBLLDA-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC2=CC(=NC=C2N1)Cl

Description

6-chloro-2-(methylthio)-3H-imidazo[4,5-c]pyridine is a useful research compound. Its molecular formula is C7H6ClN3S and its molecular weight is 199.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirring solution of 6-chloro-1H-imidazo[4,5-c]pyridine-2(3H)-thione (1.49 g, 8.03 mmol) and potassium hydroxide (540 mg, 9.63 mmol) in anhydrous EtOH (49.7 mL) was added iodomethane (0.50 mL, 8.03 mmol). The reaction solution was stirred at RT for 3.5 h, and then partitioned between EtOAc (64 mL) and 2N HCl (11.3 mL). The aqueous layer was separated, and the pH was adjusted to a slightly basic pH with the addition of saturated NaHCO3, followed by extraction with EtOAc (100 mL). The combined organic layers were concentrated, and dried under vacuum to afford the title compound as a solid. LC-MS: calculated for C7H6ClN3S 199.00 observed m/e: 200.04 (M+H)+ (Rt 1.12/2.0 min).